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Compound of Interest

Compound Name: Triglycerol diacrylate

Cat. No.: B054944 Get Quote

An In-depth Technical Guide to Triglycerol Diacrylate: Chemical Structure, Properties, and

Applications in Advanced Materials

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triglycerol diacrylate (TGDA) is a versatile multifunctional monomer that has garnered

significant interest in the fields of polymer science, advanced materials, and biomedical

engineering. Its unique chemical structure, derived from the renewable resource glycerol, offers

a combination of biocompatibility, crosslinking capability, and tunable physical properties. This

technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and polymerization of TGDA, with a particular focus on its applications in drug

delivery and tissue engineering.

Chemical Structure and Identification
Triglycerol diacrylate is an ester of triglycerol and acrylic acid. The core of the molecule

consists of three glycerol units linked by ether bonds, with two of the terminal hydroxyl groups

esterified with acrylic acid. This structure provides two polymerizable acrylate groups, enabling

the formation of crosslinked polymer networks.

The chemical identity of triglycerol diacrylate is defined by the following identifiers:
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Identifier Value

IUPAC Name

[2-hydroxy-3-[2-hydroxy-3-(2-hydroxy-3-prop-2-

enoyloxypropoxy)propoxy]propyl] prop-2-

enoate[1]

CAS Number 60453-84-1[1][2][3]

Molecular Formula C₁₅H₂₄O₉[1][2][3]

Molecular Weight 348.35 g/mol [1][3][4]

SMILES
C=CC(=O)OCC(O)COCC(O)COCC(O)COC(=O)

C=C

InChI Key PSSYEWWHQGPWGA-UHFFFAOYSA-N[1][2]

Synonyms

Glycerol 1,3-diglycerolate diacrylate[1][4], 2-

Propenoic acid, (2-hydroxy-1,3-

propanediyl)bis[oxy(2-hydroxy-3,1-propanediyl)]

ester

Below is a 2D representation of the chemical structure of triglycerol diacrylate.

Caption: 2D Chemical Structure of Triglycerol Diacrylate.

Physicochemical Properties
The physical and chemical properties of triglycerol diacrylate are summarized in the table

below. These properties are crucial for determining its processing conditions and suitability for

various applications.
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Property Value Reference

Density 1.237 g/mL at 25 °C [3][5][6]

Refractive Index n20/D 1.446 [3][5][6]

Boiling Point 516.0 ± 50.0 °C at 760 mmHg [3][7]

Flash Point >230 °F [3][7]

Vapor Pressure 8.3E-13 mmHg at 25 °C [3]

LogP -1.43930 [3]

Storage Temperature 2-8 °C [3][5][8]

Hydrogen Bond Donor Count 3 [3]

Hydrogen Bond Acceptor

Count
9 [3]

Synthesis and Polymerization
Synthesis of Triglycerol Diacrylate
Triglycerol diacrylate is typically synthesized through a two-step process involving the

oligomerization of glycerol to form triglycerol, followed by the esterification of triglycerol with

acrylic acid.

Glycerol Triglycerol

Oligomerization
(Acid Catalyst)

Triglycerol Diacrylate

Esterification

Acrylic Acid

Click to download full resolution via product page

Caption: Synthesis pathway of Triglycerol Diacrylate.
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Experimental Protocol: Esterification of Triglycerol

A general protocol for the synthesis of glycerol diacrylate, which can be adapted for triglycerol
diacrylate, involves the following steps:

Reactants: Triglycerol, acrylic acid, a suitable solvent (e.g., toluene), an acid catalyst (e.g., p-

toluenesulfonic acid), and a polymerization inhibitor (e.g., hydroquinone).

Reaction Setup: The reactants are charged into a reaction vessel equipped with a stirrer,

thermometer, and a Dean-Stark apparatus to remove the water formed during the reaction.

Reaction Conditions: The mixture is heated to a specific temperature (e.g., 85–90°C) and

stirred continuously. The progress of the reaction is monitored by measuring the acid number

of the reaction mixture.

Work-up: Once the desired acid number is reached, the reaction is stopped. The mixture is

then cooled, neutralized (e.g., with a sodium carbonate solution), and washed with water to

remove the catalyst and unreacted acrylic acid.

Purification: The organic layer is separated, and the solvent is removed under reduced

pressure to yield the final product.

Polymerization of Triglycerol Diacrylate
Triglycerol diacrylate can be polymerized through free-radical polymerization, which can be

initiated by thermal initiators or photoinitiators. The presence of two acrylate groups allows for

the formation of a highly crosslinked polymer network.
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Caption: Polymerization workflow of Triglycerol Diacrylate.

Experimental Protocol: Photopolymerization of a TGDA-based Resin

Formulation: A resin is prepared by mixing triglycerol diacrylate with a photoinitiator (e.g.,

phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide) and other components as needed (e.g.,

other monomers, fillers).

Casting: The liquid resin is cast into a mold of the desired shape.

Curing: The resin is exposed to a UV light source of a specific wavelength and intensity for a

defined period. The photoinitiator absorbs the light and generates free radicals, initiating the

polymerization of the acrylate groups.

Post-curing: The cured polymer may be subjected to a post-curing step (e.g., heating) to

ensure complete conversion of the monomers.
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Properties and Applications of Triglycerol
Diacrylate-Based Polymers
The properties of polymers derived from triglycerol diacrylate are highly dependent on the

degree of crosslinking and the other components in the polymer network. The presence of

hydroxyl groups in the TGDA backbone imparts hydrophilicity to the resulting polymers.

Mechanical Properties
The incorporation of TGDA into polymer formulations can significantly enhance their

mechanical properties. For instance, in a study involving a bio-based resin for 3D printing, the

addition of 3 vol% TGDA resulted in a notable increase in both ultimate tensile strength (UTS)

and elastic modulus.[2]

TGDA Concentration
(vol%)

Ultimate Tensile Strength
(UTS)

Elastic Modulus

0 24.8 ± 1.8 MPa 0.88 ± 0.06 GPa

3 32.4 ± 2.1 MPa 1.15 ± 0.21 GPa

Biocompatibility and Degradation
Triglycerol diacrylate and its resulting polymers are generally considered biocompatible,

making them suitable for various biomedical applications.[2] However, as with any biomaterial,

thorough biocompatibility testing according to standards such as ISO 10993 is essential for

specific applications.

The degradation of acrylate-based hydrogels like those formed from TGDA is an important

consideration for drug delivery and tissue engineering applications. While the polyether

backbone of TGDA is relatively stable, the acrylate ester linkages are susceptible to hydrolysis.

The in vivo degradation of similar poly(ethylene glycol) diacrylate (PEGDA) hydrogels is

primarily attributed to the hydrolysis of these ester bonds.[9][10] The degradation rate can be

influenced by factors such as the crosslink density and the surrounding physiological

environment.
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Applications
The unique properties of triglycerol diacrylate have led to its use in a variety of applications:

3D Printing: TGDA is used as a reactive diluent and crosslinker in bio-based resins for 3D

printing, where it improves printability and the mechanical properties of the final objects.[2]

[11]

Tissue Engineering: The ability of TGDA to form biocompatible hydrogels makes it a

promising material for creating scaffolds that can support cell growth and tissue

regeneration.[1][2]

Drug Delivery: TGDA-based hydrogels can be designed to encapsulate and provide

controlled release of therapeutic agents.[4]

Coatings and Adhesives: The rapid curing characteristics of TGDA make it suitable for use in

UV-curable coatings and adhesives.[1]

Conclusion
Triglycerol diacrylate is a valuable and versatile monomer with a promising future in the

development of advanced materials for a range of applications, particularly in the biomedical

field. Its renewable origin, biocompatibility, and ability to form crosslinked networks with tunable

properties make it an attractive alternative to petroleum-based monomers. Further research

into the specific degradation kinetics and in vivo performance of TGDA-based materials will be

crucial for its successful translation into clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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